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For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Ethoxy-2-methyl-benzofuran-3-carboxylic acid is a heterocyclic compound belonging to

the benzofuran class. While comprehensive experimental data is not extensively available in

public literature, this document synthesizes the predicted physicochemical properties and

provides a foundational understanding of this molecule. The benzofuran scaffold is a privileged

structure in medicinal chemistry, known for a wide range of biological activities, suggesting that

derivatives such as this compound could be of interest for further investigation. This guide

presents the available computational data and outlines a general logical workflow for its

potential investigation.

Physicochemical Properties
Due to a lack of extensive experimental validation in publicly accessible databases, the

following properties are based on computational predictions. These values provide a useful

starting point for experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1298686?utm_src=pdf-interest
https://www.benchchem.com/product/b1298686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Predicted Physicochemical Properties of 5-Ethoxy-2-methyl-benzofuran-3-
carboxylic acid
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Property Value Source

Molecular Formula C12H12O4 N/A

Molecular Weight 220.22 g/mol N/A

XLogP3 2.8 N/A

Hydrogen Bond Donor Count 1 N/A

Hydrogen Bond Acceptor

Count
4 N/A

Rotatable Bond Count 3 N/A

Exact Mass 220.073559 g/mol N/A

Monoisotopic Mass 220.073559 g/mol N/A

Topological Polar Surface Area 59.7 Å² N/A

Heavy Atom Count 16 N/A

Formal Charge 0 N/A

Complexity 289 N/A

Isotope Atom Count 0 N/A

Defined Atom Stereocenter

Count
0 N/A

Undefined Atom Stereocenter

Count
0 N/A

Defined Bond Stereocenter

Count
0 N/A

Undefined Bond Stereocenter

Count
0 N/A

Covalently-Bonded Unit Count 1 N/A

Compound Is Canonicalized Yes N/A
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Logical Workflow for Compound Investigation
The following diagram outlines a general workflow for the systematic investigation of a novel

compound like 5-Ethoxy-2-methyl-benzofuran-3-carboxylic acid, from initial synthesis to

potential preclinical evaluation.
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Synthesis & Characterization

Physicochemical Profiling

Biological Evaluation
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Purification
(e.g., Crystallization, Chromatography)
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Solubility Assessment
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Chemical Stability

Initial Biological Screening
(Target-based or Phenotypic)

In Vitro Assays
(e.g., Enzyme Inhibition, Cell Viability)

In Vivo Models
(e.g., Animal Disease Models)
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Caption: General workflow for the investigation of a novel chemical entity.
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Potential Signaling Pathway Analysis
Given that many benzofuran derivatives exhibit anti-inflammatory, antimicrobial, and anticancer

activities, a hypothetical signaling pathway that could be investigated is the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) pathway, which is a central mediator of

inflammatory responses.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway.

To cite this document: BenchChem. [physical and chemical properties of 5-Ethoxy-2-methyl-
benzofuran-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298686#physical-and-chemical-properties-of-5-
ethoxy-2-methyl-benzofuran-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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